Cas no 1780869-39-7 (1-(propan-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(propan-2-yl)azetidin-2-ylmethanamine
• CAS No: 1780869-39-7
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5913563
• PubChem ID: 84648023
• Update Time: 2025-08-05

1-(propan-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)azetidin-2-ylmethanamine
• SCHEMBL21739089
• [1-(propan-2-yl)azetidin-2-yl]methanamine
• 1780869-39-7
• EN300-1281977

• Inchi： 1S/C7H16N2/c1-6(2)9-4-3-7(9)5-8/h6-7H,3-5,8H2,1-2H3
• InChI Key： RIPKUSWWOIGMCX-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC1CN

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(propan-2-yl)azetidin-2-ylmethanamine

Introduction to 1-(Propan-2-yl)Azetidin-2-ylmethanamine (CAS No: 1780869-39-7)

1-(Propan-2-yl)Azetidin-2-ylmethanamine is a compound with the CAS registry number 1780869-39-7. This molecule belongs to the class of azetidines, which are four-membered ring compounds containing one nitrogen atom. The compound is characterized by its unique structure, which includes a propan-2-yl group attached to the azetidine ring and a methanamine substituent at the 2-position of the ring.

The synthesis of 1-(Propan-2-yl)Azetidin-2-ylmethanamine involves various organic chemistry techniques, including ring-closing reactions and nucleophilic substitutions. Recent studies have explored its potential applications in drug design, particularly in the development of bioactive molecules with specific pharmacological properties.

One of the key areas of research on this compound is its role in medicinal chemistry. Scientists have investigated its ability to act as a precursor for more complex molecules, such as peptide analogs or inhibitors of certain enzymes. For instance, studies have shown that 1-(Propan-2-yl)Azetidin-2-ylmethanamine can be used to synthesize compounds with potential anti-inflammatory or anti-cancer properties.

In addition to its medicinal applications, this compound has also been studied for its physical and chemical properties. Research has focused on understanding its stability under various conditions, solubility in different solvents, and reactivity with other chemicals. These studies are crucial for determining its suitability in large-scale chemical processes or industrial applications.

Recent advancements in computational chemistry have allowed researchers to model the molecular structure of 1-(Propan-2-yl)Azetidin-2-ylmethanamine and predict its interactions with biological systems. These computational studies have provided valuable insights into its potential as a drug candidate and have guided further experimental work.

The compound's structure also makes it a candidate for exploring stereochemical effects in organic reactions. The azetidine ring's small size introduces significant strain, which can influence the reactivity and selectivity of reactions involving this compound. Researchers have exploited this property to develop novel synthetic pathways for complex molecules.

Furthermore, 1-(Propan-2-yl)Azetidin-2-ylmethanamine has been studied in the context of green chemistry principles. Efforts have been made to develop environmentally friendly synthesis methods for this compound, reducing waste and improving efficiency. Such approaches are essential for sustainable chemical production in the modern era.

In summary, 1-(Propan